Cas no 885698-94-2 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure
885698-94-2 structure
Product Name:1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
CAS No:885698-94-2
MF:C14H19BN2O2
MW:258.123863458633
MDL:MFCD10700158
CID:711950
PubChem ID:329764147
Update Time:2024-12-09

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • 1H-Indazole,1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-Methyl-1h-indazole-4-boronic acid pinacol ester
    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
    • 1-Methylindazole-4-boronic acid pinacol ester
    • 1-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
    • 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
    • (1-Methyl-1H-indazol-4-yl)boronic acid pinacol ester
    • PB29797
    • SCHEMBL1087535
    • 885698-94-2
    • AS-33470
    • MFCD10700158
    • SY096964
    • AKOS015949356
    • 1H-INDAZOLE, 1-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • J-504998
    • CS-0052444
    • 1-Methyl-1H-indazole-4-boronic acid pinacol ester, 97%
    • OZHFBNULPUBRJF-UHFFFAOYSA-N
    • DTXSID20670229
    • 1-Methyl-1H-indazole-4-boronic acid, pinacol ester
    • MDL： MFCD10700158
    • Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12-10(11)9-16-17(12)5/h6-9H,1-5H3
    • InChI Key： OZHFBNULPUBRJF-UHFFFAOYSA-N
    • SMILES： N1N(C)C2C(=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=1

Computed Properties

  • Exact Mass: 258.15400
  • Monoisotopic Mass: 258.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Density: 1.111
  • Melting Point: 84-89 °C
  • Boiling Point: 384.979°C at 760 mmHg
  • Flash Point: 186.629°C
  • Refractive Index: 1.552
  • PSA: 36.28000
  • LogP: 1.87250

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： 22-24/25
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Production Method

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:885698-94-2)1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
Order Number:A842710
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:57
Price ($):556.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885698-94-2)1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
A842710
Purity:99%
Quantity:25g
Price ($):556.0
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